molecular formula C26H25N5O2 B14963837 2-[(6-ethyl-4-methylquinazolin-2-yl)amino]-7-(4-methoxyphenyl)-7,8-dihydroquinazolin-5(6H)-one

2-[(6-ethyl-4-methylquinazolin-2-yl)amino]-7-(4-methoxyphenyl)-7,8-dihydroquinazolin-5(6H)-one

Cat. No.: B14963837
M. Wt: 439.5 g/mol
InChI Key: IEWFWWOHDPPCQZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 2-[(6-ethyl-4-methylquinazolin-2-yl)amino]-7-(4-methoxyphenyl)-7,8-dihydroquinazolin-5(6H)-one (hereafter referred to as the "target compound") is a quinazolinone derivative characterized by a 6-ethyl-4-methylquinazolin-2-yl amino substituent and a 4-methoxyphenyl group at position 7 of the dihydroquinazolinone scaffold. Its IUPAC name and registry number (RN: 714254-48-5) confirm its structural identity . Quinazolinones are known for diverse pharmacological activities, including kinase inhibition and antihistaminic effects, making structural analogs of interest in medicinal chemistry .

Properties

Molecular Formula

C26H25N5O2

Molecular Weight

439.5 g/mol

IUPAC Name

2-[(6-ethyl-4-methylquinazolin-2-yl)amino]-7-(4-methoxyphenyl)-7,8-dihydro-6H-quinazolin-5-one

InChI

InChI=1S/C26H25N5O2/c1-4-16-5-10-22-20(11-16)15(2)28-26(29-22)31-25-27-14-21-23(30-25)12-18(13-24(21)32)17-6-8-19(33-3)9-7-17/h5-11,14,18H,4,12-13H2,1-3H3,(H,27,28,29,30,31)

InChI Key

IEWFWWOHDPPCQZ-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC2=C(N=C(N=C2C=C1)NC3=NC=C4C(=N3)CC(CC4=O)C5=CC=C(C=C5)OC)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(6-ethyl-4-methylquinazolin-2-yl)amino]-7-(4-methoxyphenyl)-7,8-dihydroquinazolin-5(6H)-one typically involves multi-step reactions starting from readily available precursors. One common method involves the reaction of 2-aminobenzoic acid with ethyl acetoacetate to form the quinazoline core, followed by further functionalization to introduce the ethyl, methyl, and methoxyphenyl groups .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to increase yield and reduce reaction times .

Chemical Reactions Analysis

Types of Reactions

2-[(6-ethyl-4-methylquinazolin-2-yl)amino]-7-(4-methoxyphenyl)-7,8-dihydroquinazolin-5(6H)-one can undergo various chemical reactions, including:

Common Reagents and Conditions

    Oxidation: Potassium permanganate in acidic medium.

    Reduction: Sodium borohydride in methanol.

    Substitution: Sodium hydride in dimethylformamide (DMF).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinazoline N-oxides, while reduction may produce dihydroquinazolines .

Scientific Research Applications

2-[(6-ethyl-4-methylquinazolin-2-yl)amino]-7-(4-methoxyphenyl)-7,8-dihydroquinazolin-5(6H)-one has several applications in scientific research:

    Chemistry: Used as a building block for synthesizing more complex molecules.

    Biology: Studied for its potential as an enzyme inhibitor.

    Medicine: Investigated for its anticancer, antimicrobial, and anti-inflammatory properties.

    Industry: Utilized in the development of new materials and catalysts.

Mechanism of Action

The mechanism of action of 2-[(6-ethyl-4-methylquinazolin-2-yl)amino]-7-(4-methoxyphenyl)-7,8-dihydroquinazolin-5(6H)-one involves its interaction with specific molecular targets, such as enzymes or receptors. It may inhibit enzyme activity by binding to the active site or allosteric sites, thereby blocking substrate access or altering enzyme conformation .

Comparison with Similar Compounds

Structural Modifications and Substituent Analysis

The target compound’s uniqueness lies in its 6-ethyl-4-methylquinazolin-2-yl amino and 7-(4-methoxyphenyl) groups. Key structural analogs and their differences are summarized below:

Table 1: Structural Comparison of Quinazolinone Derivatives
Compound Name / ID Substituents at Position 2 Substituents at Position 7 Molecular Formula Molecular Weight References
Target compound 6-Ethyl-4-methylquinazolin-2-yl amino 4-Methoxyphenyl C₂₇H₂₈N₆O₂ 492.56 g/mol
2-[(4,7-Dimethylquinazolin-2-yl)amino]-7,8-dihydroquinazolin-5(6H)-one 4,7-Dimethylquinazolin-2-yl amino None (unsubstituted) C₁₉H₁₈N₄O 318.37 g/mol
2-Amino-7-(4-methoxyphenyl)-7,8-dihydroquinazolin-5(6H)-one Amino 4-Methoxyphenyl C₁₅H₁₅N₃O₂ 277.30 g/mol
2-[(Furan-2-ylmethyl)amino]-7-(4-methoxyphenyl)-7,8-dihydroquinazolin-5(6H)-one Furan-2-ylmethyl amino 4-Methoxyphenyl C₂₀H₂₀N₄O₂ 356.40 g/mol
4-(1H-Indol-3-yl)-7-(4-methoxyphenyl)-2-thioxo-1,2,3,4,7,8-hexahydroquinazolin-5(6H)-one (Compound 24) Indol-3-yl with thioxo group 4-Methoxyphenyl C₂₄H₂₂N₄O₂S 442.52 g/mol
7-(4-Methoxyphenyl)-2-(2-morpholinoethylamino)-7,8-dihydroquinazolin-5(6H)-one Morpholinoethylamino 4-Methoxyphenyl C₂₁H₂₇N₅O₂ 381.47 g/mol

Key Observations :

  • The 6-ethyl-4-methyl substitution on the quinazolinyl amino group (target compound) enhances steric bulk compared to simpler analogs like the 2-amino derivative or furan-based substituents .
  • The 4-methoxyphenyl group at position 7 is a common feature in several analogs, suggesting its role in modulating electronic properties or binding interactions .

Physicochemical Properties

Limited data on the target compound’s melting point or solubility are available in the provided evidence. However, analogs with similar scaffolds offer insights:

Table 2: Physicochemical Data for Selected Analogs
Compound Name / ID Melting Point (°C) Solubility Synthesis Method References
4-(1H-Indol-3-yl)-7-phenyl-2-thioxo-1,2,3,4,7,8-hexahydroquinazolin-5(6H)-one (23) 206–208 Not reported Condensation in glacial acetic acid
4-(1H-Indol-3-yl)-7-(4-methoxyphenyl)-2-thioxo-analog (24) 211–213 Not reported Similar to Compound 23, with 4-methoxyphenyl
2,4-Diamino-7-(5-methyl-2-furyl)-7,8-dihydroquinazolin-5(6H)-one Not reported DMSO-soluble Multi-step cyclization

Notes:

  • The target compound’s synthesis likely involves condensation reactions similar to those in (e.g., using glacial acetic acid or anhydrides) but requires specific conditions for introducing the 6-ethyl-4-methylquinazolinyl group .
  • Substitutions like thioxo (Compound 24) or morpholinoethylamino () alter polarity and solubility, impacting bioavailability .

Research Findings and Functional Insights

While direct bioactivity data for the target compound are absent in the evidence, related studies highlight trends:

  • Thioxo-containing analogs (e.g., Compound 24) exhibit moderate bioactivity in preliminary screenings, though specific targets are unspecified .

Biological Activity

2-[(6-ethyl-4-methylquinazolin-2-yl)amino]-7-(4-methoxyphenyl)-7,8-dihydroquinazolin-5(6H)-one is a complex organic compound that belongs to the quinazoline family. Its unique structural features contribute to its potential biological activities, particularly in medicinal chemistry. This article provides an in-depth exploration of its biological activity, including mechanisms of action, therapeutic applications, and relevant case studies.

Structural Characteristics

The compound possesses a quinazolinone core with various substituents:

  • Ethyl and methyl groups on the quinazoline ring.
  • A methoxyphenyl group at position 7.

These structural elements are crucial for its interactions with biological targets.

Biological Activities

Research indicates that this compound exhibits several biological activities, including:

  • Enzyme Inhibition : It has been shown to inhibit specific enzymes, which may play a role in various biochemical pathways. The inhibition can occur through binding at active sites or allosteric sites, modifying enzyme conformation and function.
  • Receptor Modulation : The compound may act as a modulator of certain receptors, influencing cellular signaling pathways.

The exact mechanisms involve:

  • Binding Affinity : The compound's structural features enhance its binding affinity to target enzymes and receptors.
  • Biochemical Pathway Influence : By inhibiting enzyme activity or modulating receptor function, it can alter metabolic pathways relevant to disease processes.

Case Studies

Several studies have investigated the biological activity of this compound:

  • Cancer Research : A study highlighted its potential as an anticancer agent by demonstrating its ability to induce apoptosis in cancer cell lines. The compound exhibited an EC50 value of 2 nM in inducing apoptosis, indicating strong efficacy in cancer treatment .
  • Comparative Analysis : Research comparing similar quinazoline derivatives showed that this compound's unique substitution pattern contributes to enhanced biological activity compared to simpler analogs .

Applications

The diverse applications of 2-[(6-ethyl-4-methylquinazolin-2-yl)amino]-7-(4-methoxyphenyl)-7,8-dihydroquinazolin-5(6H)-one include:

  • Medicinal Chemistry : Its potential as a lead compound for drug development targeting cancer and other diseases.
  • Pharmaceutical Development : Ongoing research into its formulation and delivery methods for effective therapeutic use.

Data Table: Biological Activity Summary

Activity TypeDescriptionReference
Enzyme InhibitionInhibits specific enzymes affecting metabolic pathways
Receptor ModulationModulates receptor activity influencing signal transduction
Apoptosis InductionInduces apoptosis in cancer cells with EC50 of 2 nM

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.